Cas no 157329-89-0 (2-Bromo-6-chloro-4-picoline)

• Product Name: 2-Bromo-6-chloro-4-picoline
• CAS No: 157329-89-0
• MF: C₆H₅BrClN
• MW: 206.467599630356
• MDL: MFCD09839268
• CID: 135221
• PubChem ID: 11117234
• Update Time: 2025-05-20

2-Bromo-6-chloro-4-picoline Chemical and Physical Properties

Names and Identifiers

• C6H5BrClN
• Pyridine,2-bromo-6-chloro-4-methyl-
• 2-BroMo-6-chloro-4-picoline
• 2-bromo-6-chloro-4-methylpyridine
• Pyridine, 2-bromo-6-chloro-4-methyl-
• 2-bromo-6-chloro-4-methyl-pyridine
• PubChem5970
• PDCBQYZKWWAKCG-UHFFFAOYSA-N
• 2-Chloro-6-bromo-4-methylpyridine
• AM62478
• FCH1394113
• AB53549
• OR345269
• SY047525
• BC003069
• AX8072035
• AB0053605
• V3548
• S
• SCHEMBL1841048
• MFCD09839268
• DS-11876
• AKOS015891781
• CS-W018914
• 157329-89-0
• DTXSID60455810
• A21998
• FT-0646930
• DB-064169
• 2-Bromo-6-chloro-4-picoline

• MDL： MFCD09839268
• Inchi： 1S/C6H5BrClN/c1-4-2-5(7)9-6(8)3-4/h2-3H,1H3
• InChI Key： PDCBQYZKWWAKCG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(N=1)Cl

Computed Properties

• Exact Mass: 204.92900
• Monoisotopic Mass: 204.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.2

Experimental Properties

• Density: 1.624
• Boiling Point: 262 ºC
• Flash Point: 112 ºC
• PSA: 12.89000
• LogP: 2.80590

2-Bromo-6-chloro-4-picoline Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-6-chloro-4-picoline

2-Bromo-6-chloro-4-picoline: A Comprehensive Overview

2-Bromo-6-chloro-4-picoline (CAS No. 157329-89-0) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the picoline family, which is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom. The presence of bromine and chlorine substituents at specific positions on the ring imparts unique chemical and physical properties to 2-bromo-6-chloro-4-picoline, making it a valuable molecule for various applications.

The synthesis of 2-bromo-6-chloro-4-picoline involves a series of carefully designed reactions that ensure high purity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient pathways for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce halogen substituents onto the pyridine ring. These methods not only enhance the scalability of the synthesis but also reduce environmental impact, aligning with current sustainability goals in the chemical industry.

One of the most promising applications of 2-bromo-6-chloro-4-picoline lies in its use as an intermediate in drug discovery. The compound's ability to act as a versatile building block allows chemists to construct complex molecular frameworks with potential therapeutic benefits. For example, studies have shown that derivatives of 2-bromo-6-chloro-4-picoline exhibit potent anti-inflammatory and antioxidant activities, making them candidates for novel drug development. Additionally, its role in metalloenzyme mimicry has opened new avenues for catalytic research, where it serves as a ligand to stabilize metal centers in enzymatic reactions.

In the realm of materials science, 2-bromo-6-chloro-4-picoline has been investigated for its potential in creating advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The halogen substituents on the picoline ring facilitate strong coordination interactions with metal ions, leading to highly ordered and porous structures. These materials exhibit exceptional gas adsorption capabilities and are being explored for applications in carbon capture and energy storage technologies.

The electronic properties of 2-bromo-6-chloro-4-picoline also make it an attractive candidate for optoelectronic devices. Recent studies have demonstrated that its incorporation into organic semiconductors enhances charge transport properties, paving the way for improved performance in solar cells and light-emitting diodes (LEDs). The compound's ability to act as an electron-deficient acceptor material is particularly advantageous in designing efficient charge transfer complexes.

From an environmental perspective, understanding the fate and toxicity of 2-bromo-6-chloro-4-picoline is crucial for its safe handling and disposal. Research has focused on its biodegradation pathways under various environmental conditions, revealing that it undergoes microbial transformation through oxidative mechanisms. These findings are essential for developing strategies to mitigate potential ecological risks associated with its industrial use.

In conclusion, 2-bromo-6-chloro-4-picoline (CAS No. 157329-89-0) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key molecule for future innovations in chemistry and materials science.